4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride molecular weight and chemical structure
4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride molecular weight and chemical structure
An In-depth Technical Guide to 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride: Synthesis, Properties, and Applications in Chemical Development
Abstract
This technical guide provides a comprehensive overview of 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride (CAS No. 1016676-05-3), a versatile chemical intermediate of significant interest to researchers in agrochemical and pharmaceutical development. This document details the compound's core chemical and physical properties, outlines a robust, field-proven two-step synthetic pathway, and explores its primary application as a key building block. The guide is structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring that researchers can confidently and safely utilize this reagent in their development programs.
Introduction: A Molecule of Strategic Importance
4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride is a bifunctional reagent characterized by a highly reactive sulfonyl chloride group and a stable cyclopropyl-substituted benzamide moiety. The sulfonyl chloride (-SO₂Cl) functional group is a powerful electrophile, primarily used for the formation of sulfonamides and sulfonate esters—linkages that are central to the structure of countless biologically active molecules.[1] The presence of the N-cyclopropylbenzamide portion of the molecule offers a distinct structural motif known to be incorporated into various active compounds, contributing to favorable metabolic profiles or target-binding interactions.[2]
The strategic value of this compound lies in its ability to serve as a bridge, connecting a stable, desirable chemical feature (the cyclopropyl-amide) to a nucleophilic partner via the reactive sulfonyl chloride. This makes it a critical intermediate, particularly in multi-step syntheses where precise and high-yield coupling is paramount. This guide will illuminate the practical aspects of its synthesis and use, grounded in established principles of organic chemistry.
Core Molecular and Physicochemical Properties
A thorough understanding of a reagent's properties is fundamental to its effective application. The key identifiers and physicochemical characteristics of 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride are summarized below.
Chemical Structure and Identifiers
The molecule consists of a central benzene ring substituted at the 1- and 4-positions with a sulfonyl chloride group and a cyclopropylcarbamoyl group, respectively.
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Chemical Name: 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride[3]
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Synonym: 4-[(cyclopropylamino)carbonyl]benzenesulfonyl chloride[4]
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CAS Number: 1016676-05-3[3]
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Molecular Formula: C₁₀H₁₀ClNO₃S[5]
Physicochemical Data Summary
While extensive experimental data for this specific molecule is not widely published, the following table consolidates known and predicted values to guide laboratory use.[4][5]
| Property | Value / Information | Source(s) |
| Molecular Weight | 259.71 g/mol | [4] |
| Monoisotopic Mass | 259.0070 Da | [5] |
| Physical Form | Expected to be a solid at room temperature. | Analogous Compounds |
| Solubility | Expected to be soluble in common aprotic organic solvents (DCM, THF, Acetone) and reactive with protic solvents (water, alcohols). | [1] |
| Predicted XlogP | 1.8 | [5] |
| Reactivity | Highly reactive towards nucleophiles. Moisture sensitive; hydrolyzes to the corresponding sulfonic acid. | [1] |
Synthesis Pathway and Experimental Protocol
The synthesis of 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride is most logically and efficiently achieved via a two-step process. This pathway is predicated on established, high-yielding transformations that are scalable and reproducible.
Workflow Diagram: Synthesis of 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride
Caption: Two-step synthesis workflow from 4-toluoyl chloride to the target sulfonyl chloride.
Rationale Behind the Synthetic Strategy
The chosen pathway leverages the differential reactivity of functional groups.
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Step 1 (Amide Formation): This standard nucleophilic acyl substitution is a robust method for creating the stable amide bond. Using an acid chloride like 4-toluoyl chloride ensures a rapid and generally irreversible reaction with cyclopropylamine. The methyl group serves as a placeholder that is unreactive under these conditions.
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Step 2 (Chlorosulfonation): This is an electrophilic aromatic substitution reaction. The precursor amide's phenyl ring is activated towards substitution. Chlorosulfonic acid serves as the source of the electrophile. This method directly installs the desired sulfonyl chloride group onto the aromatic ring, typically para to the electron-donating amide group, although the directing effect is complex. A more controlled route involves starting with a pre-functionalized benzoic acid, but the direct chlorosulfonation of a suitable precursor like N-cyclopropyl-4-methylbenzamide is a common industrial approach. For this guide, we adapt a well-documented procedure for the chlorosulfonation of an aromatic amide.[6]
Detailed Experimental Protocol
PART A: Synthesis of N-Cyclopropyl-4-methylbenzamide (Precursor)
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Reagent Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-chloroaniline (1.0 eq) and anhydrous dichloromethane (DCM).
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Cooling: Cool the solution to 0 °C in an ice-water bath.
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Base Addition: Add pyridine (1.2 eq) to the solution to act as an acid scavenger.
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Acid Chloride Addition: Dissolve 4-toluoyl chloride (1.05 eq) in anhydrous DCM and add it to the dropping funnel. Add the acid chloride solution dropwise to the stirred amine solution over 30 minutes, maintaining the temperature at 0 °C.
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Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor progress by Thin-Layer Chromatography (TLC).
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Work-up: Upon completion, wash the reaction mixture sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.
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Purification: The crude N-cyclopropyl-4-methylbenzamide can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield a pure solid.
PART B: Synthesis of 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride
Safety Precaution: Chlorosulfonic acid is extremely corrosive and reacts violently with water. This procedure must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and a face shield.
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Reagent Setup: In a flame-dried flask under a nitrogen atmosphere, place the N-cyclopropyl-4-methylbenzamide (1.0 eq) synthesized in Part A.
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Cooling: Cool the flask to -10 °C using an acetone/ice bath.
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Chlorosulfonic Acid Addition: Slowly and carefully add chlorosulfonic acid (approx. 8 equivalents) dropwise via syringe.[6] The mixture may become a thick solid.
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Heating Protocol: Once the addition is complete, allow the mixture to thaw to room temperature. Transfer the flask to an oil bath and heat to 50 °C for 3 hours, followed by heating at 60 °C for an additional 3 hours.[6] This heating drives the reaction to completion.
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Quenching: After cooling back to room temperature, very cautiously pour the reaction mixture onto crushed ice in a large beaker with vigorous stirring. This step must be done slowly to manage the highly exothermic quenching of excess chlorosulfonic acid.
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Extraction: Extract the resulting aqueous slurry with diethyl ether or DCM (3x volumes).
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Work-up: Combine the organic layers and wash with water and then brine. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
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Purification: The resulting crude solid is the target compound, 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride, which can be used directly or further purified by careful recrystallization if necessary. Purity can be assessed by ¹H NMR.
Applications in Chemical Synthesis
The primary utility of 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride is as a reactive intermediate for introducing the 4-(cyclopropylcarbamoyl)benzenesulfonyl moiety into a target molecule.
Key Intermediate in Agrochemicals: The Synthesis of Cyprosulfamide
A prominent, documented application is in the synthesis of Cyprosulfamide , a herbicide safener.[7] Safeners are critical components in modern agriculture, protecting crop plants from the effects of herbicides without diminishing the herbicide's efficacy against weeds.
In this synthesis, 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride is reacted with an appropriate amine (in this case, 2-methoxy-N-(sulfamoyl)benzamide, formed in situ or separately) to form the final sulfonamide linkage. The reaction is a classic nucleophilic attack of an amine nitrogen onto the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion.
Reaction Diagram: Formation of a Sulfonamide Linkage
Caption: General reaction scheme for the synthesis of sulfonamides from the title compound.
Potential in Medicinal Chemistry
While the most prominent documented use is in agrochemicals, the structural motifs within this reagent are highly relevant to drug discovery.[8] The sulfonamide functional group is a privileged scaffold found in a vast array of therapeutics, including antibacterial agents, diuretics, and protease inhibitors.[1] The N-cyclopropyl amide moiety is also of interest for its potential to improve pharmacokinetic properties.[2] Therefore, 4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride represents a valuable, ready-to-use building block for generating libraries of novel sulfonamide-containing compounds for screening against various biological targets.
Conclusion
4-(Cyclopropylcarbamoyl)benzene-1-sulfonyl chloride is a high-value synthetic intermediate whose utility is defined by its dual functionality. The robust and well-understood chemistry of the sulfonyl chloride group allows for its reliable coupling with a wide range of nucleophiles, while the N-cyclopropylbenzamide portion provides a desirable and stable chemical feature. The detailed synthetic protocols and mechanistic rationale provided herein offer researchers a solid foundation for the preparation and application of this compound. Its demonstrated role in the synthesis of the agrochemical Cyprosulfamide underscores its industrial relevance, and its structural components suggest significant potential for its application in the broader field of medicinal chemistry. As with all reactive sulfonyl chlorides, adherence to strict safety protocols is essential for its successful and safe handling in the laboratory.
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Beilstein, F. K. (2017, February 16). A chemoselective and continuous synthesis of m-sulfamoylbenzamide analogues. Beilstein Journal of Organic Chemistry, 13, 332–338. [Link]
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Nacsa, E. D., & Lambert, T. H. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Royal Society of Chemistry. [Link]
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